Cas no 2229082-74-8 (3-(4-cyclopropyl-1,3-thiazol-5-yl)propanenitrile)

• Product Name: 3-(4-cyclopropyl-1,3-thiazol-5-yl)propanenitrile
• CAS No: 2229082-74-8
• MF: C₉H₁₀N₂S
• MW: 178.254100322723
• CID: 6304353
• PubChem ID: 165658146
• Update Time: 2025-05-20

3-(4-cyclopropyl-1,3-thiazol-5-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-cyclopropyl-1,3-thiazol-5-yl)propanenitrile
• 2229082-74-8
• EN300-1745796

• Inchi： 1S/C9H10N2S/c10-5-1-2-8-9(7-3-4-7)11-6-12-8/h6-7H,1-4H2
• InChI Key： MOWPEECFYZNIGY-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1CCC#N)C1CC1

Computed Properties

• Exact Mass: 178.05646950g/mol
• Monoisotopic Mass: 178.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.9Ų

Additional information on 3-(4-cyclopropyl-1,3-thiazol-5-yl)propanenitrile

Introduction to 3-(4-Cyclopropyl-1,3-Thiazol-5-Yl)Propanenitrile (CAS No. 2229082-74-8)

3-(4-Cyclopropyl-1,3-thiazol-5-yl)propanenitrile, identified by the CAS registry number 2229082-74-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. The presence of a cyclopropyl group and a nitrile functional group further enhances its structural complexity and potential for diverse applications.

The synthesis of 3-(4-cyclopropyl-1,3-thiazol-5-yl)propanenitrile involves a series of well-established organic reactions. The thiazole ring is typically formed through a condensation reaction between an amine and a thioamide or thiourea derivative. The cyclopropyl group is introduced via alkylation or coupling reactions, while the nitrile group can be incorporated through cyanoation or substitution reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

One of the most promising applications of 3-(4-cyclopropyl-1,3-thiazol-5-yl)propanenitrile lies in its potential as a drug candidate. Thiazole derivatives are known for their diverse biological activities, including anti-inflammatory, antifungal, and anticancer properties. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in cancer progression. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to target protein kinases, which are critical for cell signaling and proliferation.

In addition to its pharmacological applications, 3-(4-cyclopropyl-1,3-thiazol-5-yl)propanenitrile has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). The cyclopropyl group contributes to the molecule's rigidity and planarity, which are essential for efficient charge transport in these devices. Furthermore, its nitrile group can participate in hydrogen bonding interactions, enhancing its compatibility with various polymer matrices.

The environmental impact of 3-(4-cyclopropyl-1,3-thiazol-5-yl)propanenitrile has also been a topic of recent research. Studies indicate that this compound exhibits low toxicity to aquatic organisms under standard laboratory conditions. However, further investigations are required to assess its long-term effects on ecosystems and biodegradability under various environmental conditions.

In conclusion, 3-(4-cyclopropyl-1,3-thiazol-5-Yl)Propanenitrile (CAS No. 2229082748) is a versatile compound with a wide range of potential applications in medicine and materials science. Its unique structure and functional groups make it an attractive target for further research and development. As new insights into its properties emerge from ongoing studies, this compound is poised to play an increasingly important role in advancing both therapeutic interventions and technological innovations.